3-Bromo-6-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine

• IUPAC Name: 1-(benzenesulfonyl)-3-bromo-6-chloropyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C13H8BrClN2O2S/c14-11-8-17(13-10(11)6-7-12(15)16-13)20(18,19)9-4-2-1-3-5-9/h1-8H
• InChI Key: MYRJTSAMCKBFCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)N2C=C(C3=C2N=C(C=C3)Cl)Br
• Molecular Formula: C13H8BrClN2O2S
• Molecular Weight: 371.64 g/mol
• CAS No.: 1638761-42-8

Description

3-Bromo-6-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C13H8BrClN2O2S and its molecular weight is 371.63. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

3-Bromo-6-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine serves as a versatile intermediate in the synthesis of complex molecules. Its reactivity has been harnessed to produce compounds with potential applications in medicinal chemistry and materials science. For instance, the compound has been used in the synthesis of new heterocycles, showcasing its utility in constructing molecules with potential antibacterial properties (R. El-Sayed, 2006). Furthermore, it has been involved in cross-coupling reactions catalyzed by copper complexes, demonstrating its role in forming N-(3-pyridinyl)-substituted secondary and tertiary sulfonamides, which are valuable in developing pharmacologically active compounds (Xiaojun Han, 2010).

Applications in Material Science

In the field of material science, this compound-related compounds have been explored for their luminescent properties. For example, polymers containing pyrrolo[3,4-c]pyrrole-1,4-dione units, which can be derived from similar bromo-chloro-pyrrolopyridine structures, show strong fluorescence and are investigated for their potential in optoelectronic applications (Kai A. I. Zhang et al., 2008).

Antimicrobial Activity

The structural motif of this compound is also present in compounds evaluated for antimicrobial activities. The synthesis of new heterocyclic compounds based on similar frameworks has shown promising antimicrobial properties, which could lead to the development of new antimicrobial agents (T. El‐Emary et al., 2002).

Antitumor Activity

Moreover, derivatives of this compound have been explored for their antitumor activities. The synthesis and evaluation of enantiomers of a closely related compound demonstrated significant effects on PI3Kα kinase inhibition, suggesting potential applications in cancer therapy (Zhixu Zhou et al., 2015).